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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine

CAS No.: 55095-22-2

Cat. No.: B1224576

Get Quote

Executive Summary & Chemical Identification
Bis(4-methylphenyl)methanamine (CAS: 55095-22-2) is a primary amine often utilized as a

chiral intermediate or ligand backbone in organic synthesis. It is structurally distinct from the

secondary amine Bis(4-methylphenyl)amine (CAS: 620-93-9). Confusion between these two

can lead to improper reactivity assessments.

This guide outlines the safe containment, segregation, and disposal of Bis(4-
methylphenyl)methanamine. As a benzylic primary amine, it exhibits basicity and

nucleophilicity, requiring strict segregation from acidic waste streams and strong oxidizers to

prevent uncontrolled exothermic events or the formation of toxic byproducts.
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Property Data Operational Implication

CAS Number 55095-22-2
Use for waste manifest

verification.

Formula C₁₅H₁₇N
High carbon content; suitable

for incineration.

Molecular Weight 211.31 g/mol N/A

Physical State Solid (typically)
Dust inhalation risk; requires

N95/P100 masking.

Acidity (pKa) ~9-10 (Est. for amine)
Strong Base. Incompatible with

acids.

Hazard Class Irritant (Skin/Eye/Resp)
Standard PPE (Nitrile gloves,

Goggles) required.

Disposal Decision Matrix (Workflow)
The following logic flow dictates the handling of Bis(4-methylphenyl)methanamine based on

its physical state in your inventory.
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Waste Identification:
Bis(4-methylphenyl)methanamine

Physical State?

Pure Solid / Salt Solution / Mother Liquor

Double Bag (Poly)
in Fiber/Poly Drum

Label: Toxic/Irritant Solid
(Non-RCRA Listed)

CRITICAL: Segregate from
Acids & Oxidizers

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOAc, Toluene)

Stream A:
Halogenated Organic Waste

Stream B:
Non-Halogenated Organic Waste

Transfer to EHS/Contractor
for Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating amine waste streams to ensure compatibility with

incineration protocols.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired shelf stock, contaminated weighing boats, or solid reaction residues.

PPE Requirements: Nitrile gloves (double gloving recommended), safety goggles, and lab

coat. If dust is visible, use a fume hood or N95 respirator.

Containerization:

Transfer the solid into a wide-mouth high-density polyethylene (HDPE) jar or a heavy-duty

polyethylene bag.

Scientific Rationale: Amines can react with atmospheric CO₂ to form carbamates; sealing

prevents "crusting" or weight changes in waste inventory.

Labeling:

Primary Tag: "Hazardous Waste - Solid."

Constituents: "Bis(4-methylphenyl)methanamine 95%+."

Hazard Checkbox: [x] Toxic [x] Irritant.

Secondary Containment: Place the sealed container into the laboratory's dedicated "Solid

Hazardous Waste" drum.

Protocol B: Liquid Waste (Solutions)
Applicability: Reaction mixtures, mother liquors, or cleaning solvents containing the amine.

WARNING: Do NOT mix amine solutions with acid waste streams (e.g., waste from acid

workups). This will generate heat (exothermic neutralization) and may pressurize the container.

Solvent Identification: Determine if the carrier solvent is Halogenated (e.g., Dichloromethane)

or Non-Halogenated (e.g., Ethanol, Toluene).

Segregation:
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Scenario 1 (Non-Halogenated): Pour into the "Organic Solvents (Non-Halogenated)"

carboy. This is the preferred stream as it is high-BTU and allows for efficient incineration.

Scenario 2 (Halogenated): Pour into the "Halogenated Waste" carboy.

Rinsing: Rinse the original vessel with a small amount of acetone or ethanol and add the

rinsate to the same waste container.

pH Check (Optional but Recommended): If the solution was part of a reaction involving

acids, verify the pH of the waste stream is not < 4 before capping, or use a vented cap to

prevent pressure buildup.

Emergency Contingencies: Spill Management
In the event of a benchtop spill, immediate containment is necessary to prevent tracking the

irritant powder/liquid.

Isolate: Alert nearby personnel and mark the area.

Neutralize (Liquids):

Absorb with an inert material (Vermiculite or Chem-Sorb pads).

Do not use paper towels for neat amine spills if possible, as this increases surface area for

potential oxidation; however, for dilute solutions, paper towels are acceptable.

Clean (Solids):

Do not dry sweep (generates dust).

Cover with wet paper towels (water or ethanol) to dampen, then wipe up.

Disposal of Cleanup Materials: All contaminated sorbents must be treated as Solid

Hazardous Waste (Protocol A).

Regulatory & Compliance Context
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RCRA Status (USA): Bis(4-methylphenyl)methanamine is not specifically listed on the EPA

P-list or U-list. However, it must be characterized by the generator. If dissolved in an ignitable

solvent (Flash point < 60°C), it carries the D001 code. If the amine exhibits corrosivity (pH >

12.5 in aqueous solution), it carries D002.

Destruction Method: The ultimate disposal method by the licensed contractor (TSDF) is

incineration. The nitrogen content will generate NOx, which the facility's scrubbers must

handle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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